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Compound of Interest |

Compound Name: Glyme (1,2-dimethoxyethane-d10)
CAS No.: 107975-86-0
Cat. No.: B8818063

Welcome to the Advanced Isotope Support Hub. Product: 1,2-Dimethoxyethane-d10 (DME-
d10, Glyme-d10) CAS: 107975-86-0 Support Level: Tier 3 (Senior Application Scientist)[1][2]

Introduction: Protecting Your Isotopic Asset

As researchers, we often treat solvents as commodities, but deuterated solvents like 1,2-
dimethoxyethane-d10 are high-value analytical tools.[1][2] Its stability is threatened by two
distinct vectors: Chemical Instability (peroxide formation) and Isotopic Instability (H/D exchange
and hygroscopicity).[1]

This guide moves beyond basic safety data sheets to provide a causal understanding of
degradation and self-validating protocols to ensure your NMR spectra and organometallic
reactions remain artifact-free.

Part 1: Critical Storage Protocols

Q: What are the non-negotiable storage conditions for
DME-d10?

A: You must control three variables: Photons, Oxygen, and Moisture.[1]
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Variable Risk Factor Protocol Causality
DME is a Class B
peroxide former.
_ Store under Argon or _ .
Oxygen High ) Oxygen drives radical
Nitrogen.[1][2] ]
propagation at the
ether linkage.
_ UV radiation initiates
Amber glass or foil- o
i ) the photo-oxidation
Light Moderate wrapped containers. ) )
] required for peroxide
generation.[2]
DME is hygroscopic.
Septum-sealed vials introduces a broad
Moisture High or flame-sealed proton signal (~1.5-
ampoules.[1][2] 4.0 ppm) and
hydrolyzes sensitive
organometallics.[1]
Lowers the kinetic rate
of auto-oxidation.[2]
Refrigerate (+2°C to Note: Do not freeze
Temp Moderate

+8°C).[1]

ampoules unless
designed for it

(expansion risk).[1]

Q: How do | handle an ampoule after opening it for the

first time?

A: Never leave an open ampoule exposed to air. Once the flame seal is broken, the "isotopic

clock" starts ticking. You must immediately transfer the remaining solvent to a storage vessel

that allows inert gas overlay.

Workflow: Ampoule-to-Storage Transfer
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Figure 1: Standard operating procedure for transferring DME-d10 from single-use ampoules to
reusable storage vials to prevent atmospheric ingress.

Part 2: Stability & Troubleshooting (FAQSs)
Q: | see an unknown peak in my NMR spectrum. Is it
decomposition?

A: Itis likely water or a peroxide artifact. Use the logic tree below to diagnose the impurity
based on chemical shift (

).
Troubleshooting Logic: Impurity Identification

Unknown Peak in
DME-d10 Spectrum

Check Chemical Shift

~3.0 - 4.0 ppm (Broad) ~3.8 - 4.0 ppm (Sharp) ~0.07 or ~1.26 ppm
Likely H2O/HDO Likely Peroxides Silicone/Hydrocarbon Grease

Action: TEST IMMEDIATELY Action: Clean Glassware
(KI Starch Paper) Use PTFE Sleeves

Action: Add Activated

3A Molecular Sieves

Click to download full resolution via product page

Figure 2: Diagnostic logic for identifying common contaminants in DME-d10 1H-NMR spectra.
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Q: How do | test for and remove peroxides in DME-d10?

A: DME is an ether and subject to auto-oxidation.[1][2]

e The Test: Use commercially available peroxide test strips (e.g., Quantofix®) or Kl starch
paper.

o Limit: If >10 mg/L (ppm), the solvent is compromised for sensitive catalysis.

o Danger:[1][3][4][5] If crystals are visible or concentration is >100 mg/L, do not touch.
Contact safety services for disposal.[5][6]

e The Removal: For low levels (<100 ppm), pass the solvent through a column of activated
basic alumina.

o Why Alumina? It chemically decomposes peroxides without introducing water (unlike
aqueous washing).[1]

Q: Can | dry DME-d10 with Sodium/Benzophenone?

A:Technically yes, but not recommended for small NMR quantities.[1]

e The Risk: Distilling small amounts of deuterated solvent over Na/Benzophenone is inefficient
and risks H/D exchange if the glass is not perfectly silylated or if the benzophenone is wet.[1]

« The Better Solution: Use Activated 3A or 4A Molecular Sieves.[1]
o Activation: Heat sieves to 300°C under vacuum for 12 hours.
o Protocol: Add ~5% wl/v sieves directly to the storage vial. Let stand for 24 hours.
o Validation: The water peak in NMR should diminish significantly.[7]

Part 3: Technical Data & Reference Values
Physical Properties & Safety Data
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Property Value Relevance
Moderate volatility; keep
Boiling Point 85 °C capped to prevent isotopic drift
via evaporation.[1][2]
] ] Safe for standard freezer
Melting Point -58 °C
storage (-20°C).[1][2]
Denser than non-deuterated
Density 0.96 g/mL DME (0.87 g/mL) due to
isotope effect.[1]
Highly Flammable. Store in
Flash Point 1°C flammables cabinet when not

in use.

NMR Chemical Shift Reference (Residual Protons)

When analyzing samples in DME-d10, be aware of these residual solvent signals which arise

from incomplete deuteration (typically 99.5% D).

Shift (

Signal Multiplicity Assignment
ppm)

Residual Methyl 3.28 Quintet

Residual Methylene 3.46 Quintet

Water ( Shifts downfield with
~3.1-3.6 Broad Singlet increasing

/HDO) concentration.[1][2]

Note: Chemical shifts are referenced to TMS at 0.00 ppm.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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